Cas no 1261922-31-9 (5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol
• CAS No: 1261922-31-9
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• MDL: MFCD18316481
• CID: 5207171
• Update Time: 2025-05-19

5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol
• Carbamic acid, N-[3'-hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-, 1,1-dimethylethyl ester
• Tert-butyl N-[4-[3-hydroxy-5-(trifluoromethyl)phenyl]phenyl]carbamate

• MDL： MFCD18316481
• Inchi： 1S/C18H18F3NO3/c1-17(2,3)25-16(24)22-14-6-4-11(5-7-14)12-8-13(18(19,20)21)10-15(23)9-12/h4-10,23H,1-3H3,(H,22,24)
• InChI Key： VBASUPDLBYJSQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC(=CC=1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 4.6
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol

Introduction to 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261922-31-9)

5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261922-31-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a BOC-protected amine. These functionalities endow the molecule with distinct chemical and biological properties, making it an important intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The trifluoromethyl group is known for its electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This property is particularly useful in modulating the binding affinity and selectivity of drugs to their target receptors. The presence of this group can also enhance the metabolic stability and bioavailability of the compound, making it a valuable moiety in drug design.

The BOC (tert-butyloxycarbonyl) protecting group is commonly used in organic synthesis to temporarily mask the reactivity of an amine functional group. This protection strategy allows for selective functionalization of other parts of the molecule without interference from the amine. Once the desired modifications are complete, the BOC group can be easily removed under mild acidic conditions, restoring the reactivity of the amine. This versatility makes 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol an ideal starting material for complex multi-step syntheses.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their unique pharmacological properties. Fluorine atoms can improve the lipophilicity and metabolic stability of drugs, which are crucial factors in optimizing drug efficacy and safety. The combination of a trifluoromethyl group and a protected amine in 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol provides a robust platform for exploring these properties.

A notable application of this compound is in the development of inhibitors for various enzymes and receptors. For instance, recent studies have shown that derivatives of 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol exhibit potent inhibitory activity against specific kinases, which are key targets in cancer therapy. These findings highlight the potential of this compound as a lead structure for further optimization and drug development.

Beyond its use as an intermediate in pharmaceutical synthesis, 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol has also been explored for its potential as a probe molecule in biochemical assays. The presence of both a fluorinated moiety and a protected amine allows for precise labeling and detection, making it useful in high-throughput screening and other analytical techniques.

In summary, 5-(4-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261922-31-9) is a multifunctional compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds and drug candidates. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.